2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide

• IUPAC Name: 2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-9-10(2)14(18(20)21)8-7-13(9)17-15(19)11-5-3-4-6-12(11)16/h3-8H,1-2H3,(H,17,19)
• InChI Key: JFPIVZRXRWNMQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core substituted with a chloro group and a nitrophenyl group

Scientific Research Applications

2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical agent due to its structural similarity to other bioactive compounds.

Industry: Utilized in the development of new materials with specific properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide typically involves the reaction of 2-chlorobenzoyl chloride with 2,3-dimethyl-4-nitroaniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions, although these are less common.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Reduction: Hydrogen gas with a palladium catalyst or other reducing agents like sodium borohydride.

Oxidation: Strong oxidizing agents like potassium permanganate.

Major Products

Substitution: Products with different substituents replacing the chloro group.

Reduction: 2-chloro-N-(2,3-dimethyl-4-aminophenyl)benzamide.

Oxidation: Various oxidized derivatives depending on the conditions.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(4-nitrophenyl)benzamide
• 2-chloro-N-(2,3-dimethylphenyl)benzamide
• 2-chloro-N-(2,4-dimethyl-4-nitrophenyl)benzamide

Uniqueness

2-chloro-N-(2,3-dimethyl-4-nitrophenyl)benzamide is unique due to the specific arrangement of its substituents, which can influence its reactivity and biological activity. The presence of both chloro and nitro groups provides opportunities for diverse chemical modifications, making it a versatile compound for various applications.